![molecular formula C5H5Tl B1581102 Thallium cyclopentadienide CAS No. 34822-90-7](/img/structure/B1581102.png)
Thallium cyclopentadienide
Overview
Description
Thallium cyclopentadienide, also known as Cyclopentadienylthallium, is an organothallium compound with the formula C5H5Tl . This light yellow solid is insoluble in most organic solvents but sublimes readily . It is used as a precursor to transition metal and main group cyclopentadienyl complexes, as well as organic cyclopentadiene derivatives .
Synthesis Analysis
Cyclopentadienylthallium is prepared by the reaction of thallium (I) sulfate, sodium hydroxide, and cyclopentadiene . The reaction can be represented as follows:Molecular Structure Analysis
The compound adopts a polymeric structure, consisting of infinite chains of bent metallocenes . The Tl—Tl—Tl angles are 130° . Upon sublimation, the polymer cracks into monomers of C5v symmetry .Chemical Reactions Analysis
This compound is used as a reagent in the preparation of η5-Cyclopentadienylpalladium (II) complexes as catalysts for vinyl addition polymerization and copolymerization reactions . It also helps in the formation of versatile carbon ligands via oxidative cyclization .Physical And Chemical Properties Analysis
This compound has a molecular weight of 269.48 g/mol . It is a light yellow solid with a melting point of 300 °C . It is insoluble in water .Scientific Research Applications
Organometallic Chemistry
Thallium cyclopentadienide plays a significant role in organometallic chemistry. It is notable for its involvement in the synthesis and structural properties of organothallium(I) compounds, especially those containing cyclopentadienyl and related ligands like hydrotris(pyrazolyl)borate. Thallium(I) cyclopentadienide is a key component in forming thallium(I)—arene complexes and alkyl- and arylthallium(I) and (II) species, as well as molecular thallium(II) complexes (Janiak, 1997).
Synthesis of Novel Metal Complexes
It contributes to the development of new classes of metal complexes. For instance, this compound has been used in synthesizing unique cyclopentadienyl (Cp) metal complexes involving pentahaptofullerene structures. These complexes demonstrate intriguing structures and have potential applications in various areas of chemistry (Sawamura, Iikura, & Nakamura, 1996).
Ligand Transfer Applications
This compound is a prominent ligand transfer reagent. It's widely used for lab-scale syntheses of cyclopentadienyl main group element and transition metal compounds as well as organic cyclopentadiene derivatives. Its relatively mild nature makes it suitable for careful cyclopentadienyl ligand transfer, and it is easier to prepare and handle compared to other similar reagents (Janiak, 1998).
Synthesis of Indium Complexes
In the synthesis of indium complexes, thallium(I) cyclopentadienide is instrumental. It facilitates the stepwise replacement of halide ions by cyclopentadienides in certain indium compounds, leading to the formation of structurally distinct indium complexes (Visonà, Benetollo, Rossetto, & Zanella, 1996).
Material Science and Commercial Applications
Thallium cyclopentadiene salts are crucial precursors in the synthesis of compounds with material and commercial applications. They have been employed in the efficient synthesis of fused ring thallium Cp pyridazines, which showcase the versatility of this compound in material science (Young et al., 2013).
Safety and Hazards
Thallium cyclopentadienide is classified as Acute Tox. 2 Inhalation - Acute Tox. 2 Oral - Aquatic Chronic 2 - STOT RE 2 . It is fatal if swallowed or inhaled, may cause damage to organs through prolonged or repeated exposure, and is toxic to aquatic life with long-lasting effects . It is recommended to avoid breathing dust, wash skin thoroughly after handling, and use only outdoors or in a well-ventilated area .
Mechanism of Action
Thallium cyclopentadienide, also known as thallous cyclopentadienide, is an organothallium compound with the formula C5H5Tl . This light yellow solid is insoluble in most organic solvents but sublimes readily . It is used as a precursor to transition metal and main group cyclopentadienyl complexes, as well as organic cyclopentadiene derivatives .
Target of Action
It is known to be used as a precursor to transition metal and main group cyclopentadienyl complexes . These complexes can interact with various biological targets, depending on their specific structure and properties.
Mode of Action
It is known to be used in the preparation of η5-Cyclopentadienylpalladium (II) complexes as catalysts for vinyl addition polymerization and copolymerization reactions . This suggests that it may interact with its targets by facilitating chemical reactions or serving as a catalyst.
Biochemical Pathways
Thallium, a component of the compound, is known to exert cellular toxicity on various tissues through mitochondria-mediated oxidative stress and endoplasmic reticulum stress .
Pharmacokinetics
It is known that the compound is a light yellow solid that is insoluble in most organic solvents but sublimes readily . This suggests that its bioavailability may be influenced by these physical and chemical properties.
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, its stability may be affected by temperature, as it is known to sublime readily . Furthermore, its action and efficacy may be influenced by the specific chemical environment in which it is used, such as the presence of other reactants or catalysts.
properties
IUPAC Name |
cyclopenta-2,4-dien-1-ylthallium | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5.Tl/c1-2-4-5-3-1;/h1-5H; | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKLJDPOVAWGBSD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(C=C1)[Tl] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5Tl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.48 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Light yellow powder; Insoluble in water; [Alfa Aesar MSDS] | |
Record name | Cyclopentadienylthallium | |
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CAS RN |
34822-90-7 | |
Record name | Thallium, (eta5-2,4-cyclopentadien-1-yl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0034822907 | |
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Record name | Cyclopentadienylthallium | |
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Record name | Thallium, (.eta.5-2,4-cyclopentadien-1-yl)- | |
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Record name | Cyclopentadienylthallium | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.047.466 | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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